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Compound of Interest

Compound Name: 5,7-Dibromo-3-methylindole
Cat. No.: B13703473
Get Quote
\ J

CAS Number: 1360951-68-3 Molecular Formula: CoH7Br2N Molecular Weight: 288.97 g/mol
Physical State: Colorless to off-white solid Melting Point: 73.7—79.9 °C (Lit. [1])

Part 1: Executive Safety Summary
Hazard Identification & Toxicology

While specific toxicological data for the 5,7-dibromo derivative is limited, its safety profile is
derived from its parent scaffold, 3-methylindole (Skatole), and structure-activity relationships
(SAR) of halogenated indoles.

e Pneumotoxicity Risk: The parent compound, 3-methylindole, is a known pneumotoxin in
mammals, causing pulmonary edema via cytochrome P450-mediated bioactivation
(specifically CYP2F1) [2]. The addition of bromine atoms at the 5 and 7 positions increases
lipophilicity (LogP > 4.0), potentially enhancing membrane permeability and tissue retention.
Treat as a potential respiratory toxin.

e Severe Eye & Skin Irritant: Halogenated indoles are potent lachrymators and irritants. Direct
contact may cause irreversible corneal damage (Eye Dam. 1).
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e Odor Threshold: Unlike the distinct fecal odor of Skatole, the dibromo derivative has reduced
volatility due to higher molecular weight, but any detected odor should be considered an
exposure limit violation.

3HS Classification (Derived)

Hazard Class Category Hazard Statement
Acute Tox. (Inhal) Cat3 H331: Toxic if inhaled.[1]
Skin Irrit. Cat2 H315: Causes skin irritation.[2]
H318: Causes serious eye
Eye Dam. Catl
damage.[2]
H335: May cause respiratory
STOT SE Cat 3 o
irritation.[2]
) H400: Very toxic to aquatic life
Agquatic Acute Catl

(common for halo-indoles).

Part 2: Engineering Controls & Personal Protective
Equipment (PPE)
Containment Strategy

e Primary Barrier: All handling (weighing, transfer, synthesis) must occur within a certified
Chemical Fume Hood operating at face velocity > 100 fpm.

e Secondary Barrier: For quantities > 1g or when heating, use a closed system (Schlenk line)
to prevent vapor release.

e Glove Box: Recommended for handling fine powders to prevent static-induced
aerosolization.

PPE Matrix

o Respiratory: If fume hood work is compromised, use a full-face respirator with P100/OV
(Organic Vapor) cartridges.
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e Dermal: Double-gloving is mandatory.
o Inner Layer: Nitrile (4 mil).
o Quter Layer: Silver Shield (Laminate) or thick Nitrile (8 mil) for prolonged handling.

e Ocular: Chemical splash goggles (ANSI Z87.1). Face shield required during synthesis

workup.

Part 3: Synthesis & Purification Protocol

Objective: Safe preparation of 5,7-Dibromo-3-methylindole via Copper-Catalyzed Oxidative
Bromination. Reference Method: Adapted from Synthesis 2017; 49(21): 4731-4737 [1].

Reaction Scheme

The synthesis utilizes a mild C-H functionalization logic to install bromine atoms selectively at
the C5 and C7 positions of the 3-methylindole scaffold, avoiding the use of elemental bromine (

), which is highly corrosive.

3-Methylindole .
(Skatole) Dissolve

MeOH:H20 (9:1) Oxidative Bromination p.| 5:7-Dibromo-3-methylindole
Add Catalyst 50°C, 30h, Air (Yield ~35%)

KBr (3.0 eq) /
CuBr (20 mol%)
1,10-Phenanthroline (40 mol%)

Click to download full resolution via product page

Figure 1: Copper-catalyzed oxidative bromination pathway for 5,7-dibromo-3-methylindole

synthesis.

Step-by-Step Methodology

Step 1: Reagent Preparation

e In a fume hood, charge a round-bottom flask with 3-methylindole (1.0 eq).
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e Add solvent mixture MeOH:H20 (9:1 v/v). Note: The water co-solvent is critical for
solubilizing the inorganic salts.

e Add KBr (3.0 eq) as the bromine source.

e Add catalyst: CuBr (20 mol%) and ligand 1,10-phenanthroline (40 mol%b).[3][4]

Step 2: Reaction

e Heat the suspension to 50 °C open to air (or under an air balloon). The reaction relies on
aerobic oxidation to regenerate the Cu(ll) species.

o Maintain stirring for 30 hours. Monitor via TLC (Hexanes:EtOAc 9:1).[4] The product will be
less polar than the starting material.

Step 3: Workup (Critical Safety Step)

Caution: The reaction mixture contains residual copper salts and organic bromides.

Dilute with water and extract 3x with Dichloromethane (DCM).

Wash combined organics with brine to remove residual copper.

Dry over Naz2SOu4, filter, and concentrate in vacuo.

Step 4: Purification

 Purify via flash column chromatography on silica gel.

e Eluent: Hexanes:EtOAc (9:1).[4]

e Product: Collect fractions yielding a colorless solid (MP: 73.7-79.9 °C).

Part 4: Storage & Stability

Indole derivatives are electron-rich and prone to oxidative degradation (indoxyl formation) upon
exposure to light and air.
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Parameter Specification Reason

Retards oxidative
Temperature -20 °C (Long-term)

polymerization.
, i Prevents photo-oxidation
Light Amber Glass / Foil Wrap o )
(pinking/browning).
. Hygroscopic; moisture
Atmosphere Argon or Nitrogen ]
promotes hydrolysis.
. i Prevents leaching of
Container PTFE-lined cap

plasticizers.

Part 5: Emergency Response & Waste Management
Biological Spill /| Exposure

 Inhalation: Immediately move to fresh air. If breathing is labored, administer oxygen. Alert
Medical: Mention potential "3-methylindole analog exposure" (pneumotoxicity risk).

o Skin Contact: Wash with PEG-400 (polyethylene glycol) if available, followed by soap and
water. PEG is superior for solubilizing lipophilic indoles.

o Eye Contact: Rinse for 15 minutes. Consult an ophthalmologist immediately due to corrosive

potential.

Waste Disposal

o Stream: Halogenated Organic Waste.

o Neutralization: Do not mix with strong oxidizers (e.g., nitric acid) as this may liberate toxic

bromine gas (

).

o Copper Waste: The aqueous layer from the workup contains Copper (Cu) and must be
disposed of as Heavy Metal Waste, not standard aqueous waste.
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Handling Workflow Diagram
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Figure 2: Safe handling workflow from storage to waste disposal.
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Toxicology, 50, 50-52. [Link] (General Reference for Skatole Toxicity)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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